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Compound of Interest

Compound Name: Quasar 670

Cat. No.: B15977218

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals using

Quasar® 670 probes. The information is designed to help you optimize your experiments and

achieve a high signal-to-noise ratio.

Frequently Asked Questions (FAQs)
Q1: What is a Quasar 670 probe and what are its primary applications?

A1: A Quasar 670 probe is a fluorescent oligonucleotide probe labeled with the Quasar 670
dye, a red fluorophore. It is commonly used as a direct replacement for Cy®5 dye.[1][2] Its

primary applications include quantitative real-time PCR (qPCR) as a reporter dye in hydrolysis

probes (e.g., TaqMan® probes) and in fluorescence in situ hybridization (FISH) for the

detection and localization of specific DNA or RNA sequences within cells and tissues.[1]

Q2: What are the spectral properties of the Quasar 670 dye?

A2: Quasar 670 has an absorption maximum of approximately 647 nm and an emission

maximum of around 670 nm.[1]
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Q3: Which quenchers are recommended for use with Quasar 670 probes?

A3: For dual-labeled probes used in applications like qPCR, Black Hole Quencher® (BHQ®)

dyes are highly effective. Specifically, BHQ-2 and BHQ-3 are recommended for quenching

Quasar 670.[3]

Q4: Do I need to calibrate my qPCR instrument to use Quasar 670 probes?

A4: Many qPCR instruments are pre-calibrated for Cy5, and since Quasar 670 is a direct

replacement, specific calibration may not be necessary. However, for multiplex assays or if you

are using a system that is not pre-calibrated, spectral calibration is recommended to minimize

crosstalk between different fluorophores.

Q5: What are the key considerations for designing a Quasar 670 hydrolysis probe for qPCR?

A5: Key design considerations include:

Probe Length: Typically 20-30 bases in length. Probes longer than 30 bases may have

reduced quenching efficiency.

Melting Temperature (Tm): The probe's Tm should be 5-10°C higher than the primers' Tm.

GC Content: Aim for a GC content between 30-80% and avoid runs of identical nucleotides,

especially four or more G's.

5' End: Avoid a G at the 5' end as it can quench the fluorescence of the reporter dye.

Genomic Context: Design probes to span an exon-exon junction to avoid amplification of

contaminating genomic DNA.
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Issue Potential Cause Recommended Solution

High Background

Fluorescence

Probe degradation due to

nucleases.

Resuspend probes in a

nuclease-free TE buffer. Use

nuclease-free water and

reagents.

Inefficient quenching.

Ensure the use of a

recommended quencher

(BHQ-2 or BHQ-3). For long

probes (>30 bases), consider

an internal quencher.

Suboptimal probe

concentration.

Titrate the probe

concentration, typically starting

in the range of 100-250 nM.

Low Signal Intensity Inefficient PCR amplification.

Optimize the annealing

temperature and primer

concentrations (typically 100-

900 nM). Ensure the amplicon

length is between 75-200 bp.

Low target abundance.

Increase the amount of

template DNA/cDNA in the

reaction.

Incorrect instrument settings.

Verify that the correct

excitation and emission filters

for Quasar 670 are being

used.

No Signal or Late Ct Values
Incorrect probe or primer

design.

Verify probe and primer

sequences for accuracy and

specificity using BLAST.

Ensure the probe Tm is 5-10°C

higher than the primer Tm.

Degraded probe. Protect probes from light to

prevent photobleaching.
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Aliquot probes to minimize

freeze-thaw cycles.

PCR inhibitors in the sample.

Dilute the sample or use a

master mix with inhibitor-

resistant properties.
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Issue Potential Cause Recommended Solution

High Background

Fluorescence
Non-specific probe binding.

Increase the stringency of the

post-hybridization washes by

increasing the temperature or

decreasing the salt

concentration.

Autofluorescence of the tissue

or cells.

Use a far-red dye like Quasar

670 to minimize

autofluorescence.[1] Consider

treating the sample with an

autofluorescence quenching

agent.

Probe concentration is too

high.

Titrate the probe concentration

to find the optimal balance

between signal and

background.

Low or No Signal Poor probe penetration.

Optimize the permeabilization

step (e.g., proteinase K

treatment) for your specific

sample type.

RNA/DNA degradation.

Use RNase-free/DNase-free

reagents and techniques

throughout the protocol.

Photobleaching.

Use an anti-fade mounting

medium.[1] Minimize exposure

of the sample to excitation light

during microscopy.

Incorrect filter sets.
Use a filter set optimized for

Cy5/Quasar 670.
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Quantitative Real-Time PCR (qPCR) with Quasar 670
Hydrolysis Probes
This protocol provides a general framework for a typical qPCR experiment using a Quasar
670-labeled hydrolysis probe.

1. Reaction Setup:

Assemble all reaction components on ice.

Prepare a master mix containing all reagents except the template DNA/cDNA to ensure

consistency across reactions.

A typical 20 µL reaction mixture includes:

10 µL of 2x qPCR Master Mix

Forward Primer (final concentration 400 nM)

Reverse Primer (final concentration 400 nM)

Quasar 670 Probe (final concentration 200 nM)

Template DNA/cDNA (1-100 ng)

Nuclease-free water to a final volume of 20 µL

2. Thermal Cycling Conditions:

Initial Denaturation: 95°C for 2-5 minutes.

Cycling (40 cycles):

Denaturation: 95°C for 15 seconds.

Annealing/Extension: 60°C for 60 seconds (data collection step).

3. Data Analysis:
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Set the baseline and threshold for each target.

Determine the Cq (quantification cycle) values for your samples.

Perform relative or absolute quantification based on your experimental design.

Fluorescence In Situ Hybridization (FISH) for mRNA
Detection with Quasar 670 Probes
This protocol is a general guideline for detecting mRNA in cultured cells using Quasar 670-

labeled probes.

1. Sample Preparation:

Grow cells on sterile glass coverslips.

Fix cells with 4% paraformaldehyde in PBS for 10 minutes at room temperature.

Wash cells twice with PBS.

Permeabilize cells with 70% ethanol for at least 1 hour at 4°C.

2. Hybridization:

Wash cells with a wash buffer (e.g., 10% formamide in 2x SSC).

Prepare the hybridization buffer containing the Quasar 670 probe set (e.g., 125 nM).

Add the hybridization buffer to the coverslip and incubate overnight at 37°C in a humidified

chamber.

3. Washing:

Wash the cells with wash buffer for 30 minutes at 37°C.

Perform a second wash with wash buffer for 30 minutes at 37°C.

Briefly rinse with 2x SSC.
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4. Mounting and Imaging:

Counterstain the nuclei with DAPI.

Mount the coverslip onto a microscope slide using an anti-fade mounting medium.

Image the sample using a fluorescence microscope with appropriate filters for DAPI and

Quasar 670.

Mandatory Visualizations
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Caption: Workflow for a typical qPCR experiment using Quasar 670 probes.
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Caption: Experimental workflow for mRNA FISH using Quasar 670 probes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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